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Compound of Interest

Compound Name: JZD-07

Cat. No.: B15566857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JZD-07 is a potent, non-peptidic, and non-covalent small molecule inhibitor of the Severe Acute

Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) 3C-like protease (3CLpro). This enzyme

is essential for the replication of the virus, making it a prime target for antiviral drug

development. The ability of JZD-07 to bind to the active site of 3CLpro with high affinity and its

favorable pharmacokinetic profile make it a significant tool for structural biology studies and a

promising candidate for further therapeutic development. These application notes provide

detailed protocols for utilizing JZD-07 in structural and functional studies of SARS-CoV-2

3CLpro.

Data Presentation
The inhibitory activity of JZD-07 against SARS-CoV-2 3CLpro and its antiviral efficacy have

been quantified in various assays. The data is summarized in the table below for easy

comparison.
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Parameter Value Assay Type Target
Cell Line
(for EC50)

Reference

IC50 < 100 nM

FRET-based

enzymatic

assay

SARS-CoV-2

3CLpro
N/A

EC50 (Delta

variant)

0.272 ± 0.013

μM

Antiviral

Assay

SARS-CoV-2

Delta variant
Not Specified

Crystal

Structure

Resolution

1.80 Å

X-ray

Crystallograp

hy

SARS-CoV-2

3CLpro in

complex with

JZD-07

N/A

Signaling Pathway and Mechanism of Action
JZD-07 functions by directly inhibiting the enzymatic activity of the SARS-CoV-2 3CLpro. This

protease is responsible for cleaving the viral polyproteins (pp1a and pp1ab) into functional non-

structural proteins (nsps), which are essential for the assembly of the viral replication and

transcription complex. By binding to the active site of 3CLpro, JZD-07 blocks this cleavage

process, thereby halting viral replication.
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SARS-CoV-2 Replication Cycle

Mechanism of JZD-07 Inhibition

Viral Entry

Viral RNA Release

Polyprotein Translation

Polyprotein Cleavage

Replication/Transcription Complex Assembly

Functional nsps

Viral RNA Replication

Viral Assembly & Release

JZD-07

Inhibition3CLpro

Non-covalent binding
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Experimental Workflow

Prepare JZD-07 serial dilutions in DMSO Add diluted JZD-07 and 3CLpro to plate Incubate at room temperature Add FRET substrate to initiate reaction Measure fluorescence intensity over time Calculate IC50 value

Experimental Workflow

Seed Vero E6 cells in 96-well plates Prepare JZD-07 serial dilutions Treat cells with JZD-07 dilutions Infect cells with SARS-CoV-2 Incubate for 48-72 hours Measure cell viability (CPE) Calculate EC50 value

Experimental Workflow

Prepare 3CLpro-JZD-07 complex Set up crystallization trials Incubate and monitor for crystal growth Harvest and cryo-protect crystals Collect X-ray diffraction data Solve and refine the structure

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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